Cas no 2252-45-1 ((3-Bromophenyl)trifluoromethyl)sulfane)

• Product Name: (3-Bromophenyl)trifluoromethyl)sulfane
• CAS No: 2252-45-1
• MF: C₇H₄BrF₃S
• MW: 257.070870399475
• MDL: MFCD00236348
• CID: 262372
• PubChem ID: 2736361
• Update Time: 2025-10-29

(3-Bromophenyl)trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(trifluoromethyl)sulfane
• 1-bromo-3-(trifluoromethylsulfanyl)benzene
• 1-BROMO-3-TRIFLUOROMETHYLSULFANYL-BENZENE
• 3-(trifluoromethylthio)bromobenzene
• 3-BROMOPHENYL TRIFLUOROMETHYL SULFIDE
• Benzene,1-bromo-3-[(trifluoromethyl)thio]-
• <3-Brom-phenyl>-trifluormethylsulfid
• 3-bromophenyl trifluoromethyl sulphide
• 3-trifluoromethylthio-1-bromobenzene
• Trifluormethyl-<2-brom-phenyl>-sulfon
• 3-trifluoromethylmercaptobromobenzene
• 1-bromo-3-[(trifluoromethyl)sulfanyl]benzene
• Benzene, 1-bromo-3-[(trifluoromethyl)thio]-
• 1-bromo-3-trifluoromethylthiobenzene
• PubChem16869
• Intermediates-ZC
• 3-Bromophenyltrifluoromethyl sulfide
• EN300-1698836
• AKOS005258333
• SCHEMBL1335305
• 2252-45-1
• DTXSID40371307
• DS-17650
• CS-W021087
• C7H4BrF3S
• 3-bromo-1-(trifluoromethylthio)benzene
• SY063153
• FT-0634167
• 3-Bromophenyl trifluoromethylsulfide
• MFCD00236348
• BBL101393
• STL555189
• DB-011233
• (3-Bromophenyl)trifluoromethyl)sulfane

• MDL： MFCD00236348
• Inchi： 1S/C7H4BrF3S/c8-5-2-1-3-6(4-5)12-7(9,10)11/h1-4H
• InChI Key： OLHXBVBNFOHXOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC(F)(F)F

Computed Properties

• Exact Mass: 255.91700
• Monoisotopic Mass: 255.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3

Experimental Properties

• Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 192-194 ºC
• Flash Point: 51.3±27.3 ºC,
• Refractive Index: 1.5117 (589.3 nm 25 ºC)
• Solubility: Almost insoluble (0.051 g/l) (25 º C),
• PSA: 25.30000
• LogP: 4.06100
• Sensitiveness: Stench

(3-Bromophenyl)trifluoromethyl)sulfane Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P411+P235-P280-P305+P351+P338
• Hazardous Material transportation number：1760
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Sealed in dry,Room Temperature(BD81106)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (3-Bromophenyl)trifluoromethyl)sulfane

Recent Advances in the Study of (3-Bromophenyl)(trifluoromethyl)sulfane (CAS: 2252-45-1) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound (3-Bromophenyl)(trifluoromethyl)sulfane (CAS: 2252-45-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing organofluorine compound exhibits unique chemical properties due to the presence of both bromine and trifluoromethyl groups, making it a valuable intermediate in the synthesis of bioactive molecules. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds, while the bromine atom offers a versatile handle for further functionalization through cross-coupling reactions.

A recent study published in the *Journal of Medicinal Chemistry* explored the potential of (3-Bromophenyl)(trifluoromethyl)sulfane as a building block for the development of novel kinase inhibitors. The researchers utilized this compound to synthesize a series of derivatives targeting the ATP-binding site of tyrosine kinases, which are implicated in various cancers. The study reported that the introduction of the trifluoromethylsulfanyl moiety significantly improved the binding affinity and selectivity of the inhibitors, as confirmed by X-ray crystallography and enzymatic assays. These findings highlight the compound's utility in rational drug design.

Another groundbreaking application of (3-Bromophenyl)(trifluoromethyl)sulfane was demonstrated in a *Nature Chemical Biology* paper, where it was employed as a key intermediate in the synthesis of fluorinated analogs of natural products. The researchers successfully incorporated the compound into the scaffold of a marine-derived alkaloid, resulting in analogs with enhanced bioavailability and reduced off-target effects. This study underscores the growing importance of fluorinated compounds in medicinal chemistry and the pivotal role of (3-Bromophenyl)(trifluoromethyl)sulfane in enabling such innovations.

From a synthetic chemistry perspective, (3-Bromophenyl)(trifluoromethyl)sulfane has also been investigated for its reactivity in radical reactions. A recent *Organic Letters* publication detailed its use in photoinduced C–S bond formation, a method that offers a mild and efficient route to sulfides under visible light irradiation. This approach not only expands the synthetic toolkit available to chemists but also aligns with the increasing demand for sustainable and environmentally friendly methodologies.

In conclusion, (3-Bromophenyl)(trifluoromethyl)sulfane (CAS: 2252-45-1) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to synthetic methodology development. Future research is expected to further explore its potential, particularly in the design of next-generation therapeutics and the development of novel catalytic processes. As the field advances, this compound is likely to remain a focal point for innovation and discovery.